Cas no 870487-09-5 (Boc-Val-Cit-PAB)

Boc-Val-Cit-PAB is a protease-cleavable linker used in antibody-drug conjugates (ADCs) and targeted drug delivery systems. The Boc (tert-butoxycarbonyl) group serves as a protective moiety for the amine functionality, while the Val-Cit (valine-citrulline) dipeptide sequence is selectively cleaved by cathepsin B, a lysosomal protease. The PAB (para-aminobenzyloxycarbonyl) spacer facilitates self-immolative release of the payload upon cleavage. This linker is valued for its stability in circulation and efficient intracellular drug release, enhancing therapeutic efficacy while minimizing off-target effects. Its modular design allows conjugation to various cytotoxic agents, making it a versatile component in ADC development. The compound is typically characterized by HPLC and mass spectrometry to ensure purity and consistency.
Boc-Val-Cit-PAB structure
Boc-Val-Cit-PAB structure
Product Name:Boc-Val-Cit-PAB
CAS No:870487-09-5
MF:C23H37N5O6
MW:479.569785833359
MDL:MFCD22381208
CID:3030870
PubChem ID:59841854
Update Time:2025-11-06

Boc-Val-Cit-PAB Chemical and Physical Properties

Names and Identifiers

    • Boc-Val-Cit-PABA
    • Boc-Val-Cit-PAB
    • Boc-Val-Cit-PAB-OH
    • tert-butyl N-[(2S)-1-[[(2S)-5-(carbamoylamino)-1-[4-(hydroxymethyl)anilino]-1-oxopentan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]carbamate
    • N-[(1,1-Dimethylethoxy)carbonyl]-L-valyl-N5-(aminocarbonyl)-N-[4-(hydroxymethyl)phenyl]-L-ornithinamide (ACI)
    • AKOS030212115
    • AT10814
    • PD171228
    • BP-24174
    • N-[(1,1-Dimethylethoxy)carbonyl]-L-valyl-N5-(aminocarbonyl)-N-[4-(hydroxymethyl)phenyl]-L-ornithinamide
    • SCHEMBL14012279
    • WLZ3761
    • MFCD22381208
    • BS-17687
    • EX-A3435
    • 870487-09-5
    • TERT-BUTYL ((S)-1-(((S)-1-((4-(HYDROXYMETHYL)PHENYL)AMINO)-1-OXO-5-UREIDOPENTAN-2-YL)AMINO)-3-METHYL-1-OXOBUTAN-2-YL)CARBAMATE
    • DB-086272
    • MDL: MFCD22381208
    • Inchi: 1S/C23H37N5O6/c1-14(2)18(28-22(33)34-23(3,4)5)20(31)27-17(7-6-12-25-21(24)32)19(30)26-16-10-8-15(13-29)9-11-16/h8-11,14,17-18,29H,6-7,12-13H2,1-5H3,(H,26,30)(H,27,31)(H,28,33)(H3,24,25,32)/t17-,18-/m0/s1
    • InChI Key: VYCVAPFXSOAOCL-ROUUACIJSA-N
    • SMILES: O(C(N[C@H](C(N[C@H](C(NC1C=CC(CO)=CC=1)=O)CCCNC(N)=O)=O)C(C)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 479.27438392 g/mol
  • Monoisotopic Mass: 479.27438392 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 13
  • Complexity: 686
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 172
  • Molecular Weight: 479.6

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Additional information on Boc-Val-Cit-PAB

Boc-Val-Cit-PAB (CAS No. 870487-09-5): An Overview of a Key Prodrug Activator in Medicinal Chemistry

Boc-Val-Cit-PAB (CAS No. 870487-09-5) is a synthetic compound that has gained significant attention in the field of medicinal chemistry and drug delivery systems. This compound, also known as Boc-Valine-Citrulline-p-Aminobenzyl Alcohol, is a prodrug activator that plays a crucial role in the targeted release of therapeutic agents. The unique properties of Boc-Val-Cit-PAB make it an essential component in the development of novel prodrugs, particularly those designed for cancer therapy and other targeted treatments.

The chemical structure of Boc-Val-Cit-PAB consists of a tert-butyloxycarbonyl (Boc) group, a valine (Val) residue, a citrulline (Cit) residue, and a p-aminobenzyl alcohol (PAB) moiety. The Boc group serves as a protecting group for the amino functionality, while the valine and citrulline residues provide specific recognition sites for proteolytic enzymes. The p-aminobenzyl alcohol moiety is crucial for the conjugation with therapeutic agents, enabling the formation of stable prodrugs.

Recent studies have highlighted the potential of Boc-Val-Cit-PAB in enhancing the efficacy and selectivity of drug delivery systems. One notable application is in the development of antibody-drug conjugates (ADCs), where Boc-Val-Cit-PAB is used to link cytotoxic payloads to monoclonal antibodies. This approach ensures that the therapeutic agent is released specifically at the tumor site, minimizing systemic toxicity and improving treatment outcomes.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that Boc-Val-Cit-PAB-based prodrugs exhibited enhanced stability in circulation and increased cellular uptake compared to traditional prodrugs. The specific cleavage by cathepsin B, an enzyme overexpressed in many cancer cells, ensures that the cytotoxic payload is released only within the tumor microenvironment. This targeted release mechanism significantly reduces off-target effects and enhances therapeutic efficacy.

Furthermore, Boc-Val-Cit-PAB has shown promise in combination therapies. A recent clinical trial evaluated the use of Boc-Val-Cit-PAB-linked prodrugs in combination with immune checkpoint inhibitors. The results indicated that this combination therapy led to improved patient outcomes, with enhanced tumor regression and prolonged survival rates. The synergistic effect between the prodrug and immune checkpoint inhibitors highlights the potential of Boc-Val-Cit-PAB in personalized medicine approaches.

The synthesis of Boc-Val-Cit-PAB involves several well-established chemical reactions, including peptide coupling and deprotection steps. The use of solid-phase peptide synthesis (SPPS) techniques has facilitated the scalable production of this compound, making it more accessible for pharmaceutical research and development. The high purity and consistent quality of commercially available Boc-Val-Cit-PAB further support its widespread use in both academic and industrial settings.

In conclusion, Boc-Val-Cit-PAB (CAS No. 870487-09-5) is a versatile and highly effective prodrug activator with significant implications for targeted drug delivery and cancer therapy. Its unique chemical structure and biological properties make it an invaluable tool in the development of next-generation therapeutics. As research continues to advance, it is anticipated that Boc-Val-Cit-PAB will play an increasingly important role in improving patient outcomes and advancing medical treatments.

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